![molecular formula C15H23N3O2S2 B4578453 methyl 5-ethyl-2-({[(1-methyl-4-piperidinyl)amino]carbonothioyl}amino)-3-thiophenecarboxylate](/img/structure/B4578453.png)
methyl 5-ethyl-2-({[(1-methyl-4-piperidinyl)amino]carbonothioyl}amino)-3-thiophenecarboxylate
Overview
Description
Methyl 5-ethyl-2-({[(1-methyl-4-piperidinyl)amino]carbonothioyl}amino)-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C15H23N3O2S2 and its molecular weight is 341.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.12316933 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activities
- A series of novel thiophene and benzothiophene derivatives, including compounds structurally related to the query compound, were synthesized and evaluated for their anticancer properties. Some derivatives showed significant anti-proliferative activity against various tumor cell lines, indicating their potential as anticancer agents (Mohareb et al., 2016).
- New substituted spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives with structural similarities were synthesized and tested for their antimicrobial activity. Certain compounds exhibited notable antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial agents (Faty et al., 2010).
- Pharmacologically active benzo[b]thiophen derivatives, including analogs of the query compound, were explored for their medicinal properties. These studies included the synthesis of various substituted amines and thiouronium salts, contributing to the understanding of their potential pharmacological applications (Chapman et al., 1971).
Chemical Synthesis and Characterization
- The reaction of S-(ethoxycarbonyl) O-ethyl dithiocarbonate with various amines was studied, providing insight into the synthesis and reaction mechanisms of compounds related to the query chemical. This research contributes to the broader knowledge of thiophene derivative synthesis and their potential applications (Palominos et al., 1983).
- Studies on the Michael addition of active methylene compounds to (Z)-2-arylidenebenzo[b]thiophen-3(2H)-ones have led to the synthesis of novel thiophene derivatives. These compounds were characterized using spectroscopic methods, highlighting the versatility of thiophene chemistry in creating structurally diverse molecules (Bakhouch et al., 2015).
Properties
IUPAC Name |
methyl 5-ethyl-2-[(1-methylpiperidin-4-yl)carbamothioylamino]thiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2S2/c1-4-11-9-12(14(19)20-3)13(22-11)17-15(21)16-10-5-7-18(2)8-6-10/h9-10H,4-8H2,1-3H3,(H2,16,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQXJKPRQYOQSGZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(S1)NC(=S)NC2CCN(CC2)C)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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